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Compound of Interest

Compound Name: Carbon-11

Cat. No.: B1219553

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical, immediate safety and logistical information for the handling of
Carbon-11 (C-11), a positron-emitting radionuclide with a short half-life of 20.4 minutes.
Adherence to these procedures is essential to ensure the safety of all personnel and the
integrity of research. This guide offers procedural, step-by-step guidance to directly address
operational questions concerning personal protective equipment (PPE), handling protocols,
waste disposal, and emergency preparedness.

Personal Protective Equipment (PPE)

The primary goal of PPE is to minimize external and internal radiation exposure. The high-
energy 511 keV gamma photons produced by positron annihilation from C-11 necessitate
specific shielding and handling precautions.

Core PPE Requirements:

o Lab Coat: A standard laboratory coat is required to prevent contamination of personal
clothing.

o Disposable Gloves: Two pairs of nitrile gloves should be worn at all times when handling C-
11. Change gloves frequently, especially if contamination is suspected.
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o Eye Protection: Safety glasses with side shields or goggles are mandatory to protect against
splashes of radioactive material.

» Dosimetry: Whole-body and extremity (ring) dosimeters are required to monitor radiation
exposure.

Operational Plan: Safe Handling of Carbon-11

Safe handling of C-11 requires careful planning and execution to minimize exposure time,
maximize distance from the source, and use appropriate shielding.

Step-by-Step Handling Protocol (Adapted from [11C]choline synthesis):

Preparation: Before handling C-11, ensure all necessary equipment, shielding, and waste
containers are readily available in the designated work area (e.g., a hot cell).

Shielding: Use lead or tungsten shielding for all vials, syringes, and reaction vessels
containing C-11. Syringe shields are crucial during preparation and administration.

Remote Handling: Employ tongs and other remote handling tools to increase the distance
from radioactive sources.

Aliquotting and Dispensing: Perform all operations involving open sources of C-11 in a
properly shielded and ventilated fume hood or hot cell.

Transport: Use shielded containers for transporting C-11 within the facility.

Post-Handling Monitoring: After handling C-11, monitor hands, lab coat, and the work area
for contamination using a suitable survey meter (e.g., a pancake GM detector).

Disposal Plan: Decay-in-Storage (DIS)
Due to its short half-life, the primary disposal method for C-11 waste is decay-in-storage.
Procedure for C-11 Waste Disposal:

o Segregation: Collect all solid and liquid waste contaminated with C-11 in designated, clearly
labeled, and shielded containers. Separate waste based on its physical form (e.g., sharps,
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liquids, solids).

o Labeling: Each waste container must be labeled with "Caution, Radioactive Material," the
isotope (Carbon-11), the date, and the initial activity.

o Storage for Decay: Store the waste in a designated and shielded radioactive waste storage
area for a minimum of 10 half-lives. For C-11, this is approximately 204 minutes (3.4 hours).
A more conservative approach of storing for 24 hours is often practiced.

o Survey Before Disposal: After the decay period, survey the waste container with a radiation
survey meter in a low-background area. The radiation level should be indistinguishable from
the background.

» Final Disposal: If the survey confirms the absence of radioactivity, deface or remove all
radioactive labels and dispose of the waste as regular biomedical or chemical waste,
following institutional protocols.

Quantitative Data

Attenuation of 511 keV

Shielding Material Half-Value Layer (HVL)

Photons
Lead (Pb) ~4.1 mm[1] See detailed breakdown below
Tungsten (W) ~2.9 mm[1] See detailed breakdown below
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Approximate Photon

Material Thickness (mm) L.
Transmission (%)

Lead (Pb) 4.1 50

8.2 25

12.3 12.5

16.4 6.25

20.5 3.125

Tungsten (W) 2.9 50

5.8 25

8.7 12.5

11.6 6.25

14.5 3.125

Table 2: Dose Rate from a Carbon-11 Point Source

The dose rate from a radioactive source decreases with the square of the distance. The
following table provides estimated dose rates at various distances from an unshielded 1 GBq
(27 mCi) Carbon-11 source.

Distance from Source Dose Rate (mSv/hr)

lcm 1440
10 cm 14.4
50 cm 0.58
1 meter 0.14

Note: These are estimations and actual dose rates can vary based on the specific geometry of
the source and the presence of scattering materials.
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Experimental Protocol: Synthesis of [11C]Choline

The following is a summarized, high-level protocol for the automated synthesis of [11C]choline,
illustrating a typical workflow for handling Carbon-11 in a research setting. For a detailed
procedure, refer to the specific literature.[2][3][4][5][6]

e [11C]CO2 Production: Carbon-11 is produced as [11C]CO2 in a cyclotron via the *N(p,a)1C
nuclear reaction.[2][4]

» Trapping and Conversion: The [11C]CO2 is trapped on a molecular sieve and then
converted to [11C]methyl iodide ([11C]CH3I) in an automated synthesis module.[2]

» Radiolabeling: The [11C]CH3lI is reacted with the precursor, dimethylaminoethanol (DMAE),
to form [11C]choline.[2]

 Purification: The [11C]choline is purified using a solid-phase extraction (SPE) cartridge to
remove unreacted precursor and byproducts.[2][4]

o Formulation: The purified [11C]choline is formulated in a sterile solution for injection.

¢ Quality Control: The final product undergoes quality control testing, including radiochemical
purity, radionuclide identity, and sterility checks.

Visualized Workflows and Logical Relationships

Click to download full resolution via product page

Caption: Workflow for Handling Carbon-11.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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